Cas no 757978-19-1 (1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine)

1-(Benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound featuring a pyrrolo[2,3-b]pyridine core functionalized with benzenesulfonyl, bromo, and iodo substituents. This structure offers significant versatility in synthetic chemistry, particularly in cross-coupling reactions, where the bromo and iodo groups serve as reactive handles for further derivatization. The benzenesulfonyl moiety enhances stability and influences electronic properties, making it useful in medicinal chemistry and material science applications. Its high purity and well-defined reactivity profile make it a valuable intermediate for constructing complex molecules, including pharmaceuticals and agrochemicals. The compound's distinct substitution pattern allows for selective modifications, enabling precise control over molecular design.

1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine structure

757978-19-1 structure

Product Name:1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine

CAS No:757978-19-1

MF:C₁₃H₈BrIN₂O₂S

MW:463.088293075562

MDL:MFCD08741539

CID:1069718

PubChem ID:329771571

Update Time:2025-07-02

1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 1-Benzenesulfonyl-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine
- 1H-Pyrrolo[2,3-b]pyridine, 5-broMo-3-iodo-1-(phenylsulfonyl)-
- 5-BROMO-3-IODO-1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]PYRIDINE
- 1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine
- C13H8BrIN2O2S
- 1-(benzenesulfonyl)-5-bromo-3-iodopyrrolo[2,3-b]pyridine
- BVYHANZXUBVRRV-UHFFFAOYSA-N
- 9294AE
- PB20309
- AK172176
- TR
- SCHEMBL1043519
- 1-Benzenesulfonyl-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
- 1-BENZENESULFONYL-5-BROMO-3-IODO-7-AZAINDOLE
- CS-0005147
- 5-Bromo-3-iodo-1-(phenylsulfonyl)-7-azaindole
- AS-34412
- 757978-19-1
- A865620
- AKOS015840667
- 3-iodo-5-bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
- 1-(benzenesulfonyl)-5-bromo-3-iodo-pyrrolo[2,3-b]pyridine
- 1H-Pyrrolo[2,3-b]pyridine,5-bromo-3-iodo-1-(phenylsulfonyl)-
- SY097459
- MFCD08741539
- DTXSID20640129
- DB-215977
- MDL： MFCD08741539
- Inchi： 1S/C13H8BrIN2O2S/c14-9-6-11-12(15)8-17(13(11)16-7-9)20(18,19)10-4-2-1-3-5-10/h1-8H
- InChI Key： BVYHANZXUBVRRV-UHFFFAOYSA-N
- SMILES： IC1=CN(C2C1=CC(=CN=2)Br)S(C1C=CC=CC=1)(=O)=O

Computed Properties

Exact Mass: 461.85300
Monoisotopic Mass: 461.85346g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 450
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 60.3
XLogP3: 3.8

Experimental Properties

PSA: 60.34000
LogP: 4.72120

1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Hazardous Material Identification：

1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM103981-1g	1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine	757978-19-1	95%+	1g	$141	2021-08-06
Chemenu	CM103981-5g	1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine	757978-19-1	95%+	5g	$396	2021-08-06
Chemenu	CM103981-10g	1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine	757978-19-1	95%+	10g	$603	2021-08-06
Chemenu	CM103981-25g	1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine	757978-19-1	95%+	25g	$1513	2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EM045-200mg	1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine	757978-19-1	98+%	200mg	139.0CNY	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EM045-1g	1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine	757978-19-1	98+%	1g	394.0CNY	2021-08-05
Chemenu	CM103981-1g	1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine	757978-19-1	95%+	1g	$***	2023-05-29
Chemenu	CM103981-5g	1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine	757978-19-1	95%+	5g	$***	2023-05-29
abcr	AB263419-1 g	1-Benzenesulfonyl-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine; .	757978-19-1		1 g	€136.50	2023-07-20
abcr	AB263419-5 g	1-Benzenesulfonyl-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine; .	757978-19-1		5 g	€325.20	2023-07-20

1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine Production Method

1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

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Cas no 757978-19-1 (1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine)

1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine Security Information

1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine Pricemore >>

1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine Production Method

1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine Related Literature

Related Categories

757978-19-1 (1-(benzenesulfonyl)-5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine) Related Products